Cas no 307340-41-6 (1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol)

• Product Name: 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol
• CAS No: 307340-41-6
• MF: C₂₁H₁₈N₄O
• MW: 342.393824100494
• CID: 6437165
• PubChem ID: 3122142
• Update Time: 2025-06-25

1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol
• AKOS000581546
• 1-Benzotriazol-1-yl-3-carbazol-9-yl-propan-2-ol
• 1-(benzotriazol-1-yl)-3-carbazol-9-ylpropan-2-ol
• Oprea1_267746
• AG-690/11638093
• Oprea1_589344
• F1345-0295
• 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)-2-propanol
• AKOS016323529
• 307340-41-6
• 1-(1H-benzo[d][1,2,3]triazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol
• Z56770780

• Inchi： 1S/C21H18N4O/c26-15(14-25-21-12-6-3-9-18(21)22-23-25)13-24-19-10-4-1-7-16(19)17-8-2-5-11-20(17)24/h1-12,15,26H,13-14H2
• InChI Key： RLRSSTDKZZQAGJ-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=CC=CC=2N=N1)CN1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 342.14806121g/mol
• Monoisotopic Mass: 342.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol

Introduction to 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol (CAS No. 307340-41-6)

1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 307340-41-6, belongs to a class of molecules that exhibit promising applications in drug development, particularly in the design of bioactive molecules targeting neurological and inflammatory disorders. The presence of both benzotriazole and carbazole moieties in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The benzotriazole moiety is a well-known pharmacophore that has been extensively studied for its role in enhancing binding affinity and selectivity in drug molecules. Its three-membered heterocyclic ring system contributes to the compound's ability to interact with biological targets such as enzymes and receptors. In contrast, the carbazole component is renowned for its stability, solubility, and ability to form stable complexes with various organic molecules. The combination of these two aromatic systems in 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol creates a molecule with a balanced set of physicochemical properties that are conducive to further derivatization and functionalization.

Recent advancements in medicinal chemistry have highlighted the importance of multi-heterocyclic systems in the design of novel therapeutic agents. The structural motif present in 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-yl)propan-2-ol aligns well with this trend, as it provides a versatile platform for exploring new pharmacological interactions. For instance, studies have demonstrated that derivatives of benzotriazole can exhibit anti-inflammatory and neuroprotective effects, while carbazole derivatives are known for their antioxidant and anticancer properties. The propan-2-ol side chain further enhances the molecule's potential by allowing for diverse chemical modifications at the hydroxyl group.

In the realm of drug discovery, the synthesis of 1-(1H-1,2,3-benzotriazol-1-yl)-3-(9H-carbazol-9-y l)propan-2-o l has been approached through multi-step organic transformations involving condensation reactions, cyclization processes, and nucleophilic substitutions. The precise control over regioselectivity and stereochemistry is crucial to achieving the desired biological activity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled efficient construction of the complex framework of this compound. These techniques not only improve yield but also minimize unwanted byproducts, ensuring a higher purity of the final product.

The biological evaluation of CAS No. 307340-41-6 has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The benzotriazole moiety is particularly noteworthy for its potential interaction with target proteins such as kinases and phosphodiesterases. Meanwhile, the carbazole ring contributes to stabilizing the molecule's conformational flexibility, which can be advantageous for binding to specific biological sites. Additionally, the hydroxyl group at the propyl chain provides a site for hydrogen bonding interactions, further enhancing binding affinity.

One of the most compelling aspects of 1-(1H - 1 , 2 , 3 - benzot ri az ol - 1 - yl ) - 3 - ( 9 H - carb az ol - 9 - y l ) pro pan - 2 - o l is its potential as a lead compound for developing novel therapeutics. Researchers have leveraged computational modeling techniques to predict its binding modes within biological targets. These simulations have provided insights into how structural modifications can optimize its pharmacological profile. For example, introducing fluorine atoms at strategic positions on the benzotriazole ring has been shown to enhance metabolic stability while maintaining biological activity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like CAS No. 307340 - 41 - 6 . By analyzing vast datasets of molecular structures and their corresponding biological activities , these algorithms can predict which derivatives are most likely to exhibit desired therapeutic effects . This high-throughput screening approach has enabled researchers to prioritize compounds based on their potential efficacy , reducing the time and resources required for experimental validation .

In conclusion, 1 -( 1 H - 1 , 2 , 3 - benz ot ri az ol - 1 - yl ) - 3 -( 9 H - carb az ol - 9 - y l ) pro pan - 2 - o l ( CAS No .307340 .41 .6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities . Its development underscores the importance of innovative synthetic strategies , computational modeling , and interdisciplinary collaboration in modern drug discovery . As research continues to uncover new applications for this compound , it is poised to play an increasingly vital role in addressing unmet medical needs across various therapeutic areas .